Cas no 2171657-23-9 (1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide)

1-(3,4-Diaminopyridin-2-yl)azetidine-2-carboxamide is a specialized heterocyclic compound featuring a pyridine core substituted with diamino groups and an azetidine carboxamide moiety. This structure imparts unique reactivity and binding properties, making it valuable in medicinal chemistry and pharmaceutical research. The presence of multiple amino groups enhances its potential as a versatile intermediate for synthesizing biologically active molecules, particularly in kinase inhibitor development. The azetidine ring contributes to conformational rigidity, which can improve target selectivity and metabolic stability. Its well-defined synthetic pathway allows for high purity and scalability, supporting its use in drug discovery and structure-activity relationship studies.
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide structure
2171657-23-9 structure
Product Name:1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide
CAS No:2171657-23-9
MF:C9H13N5O
MW:207.232420682907
CID:6046034
PubChem ID:165748238
Update Time:2025-07-27

1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide
    • EN300-1281245
    • 2171657-23-9
    • Inchi: 1S/C9H13N5O/c10-5-1-3-13-9(7(5)11)14-4-2-6(14)8(12)15/h1,3,6H,2,4,11H2,(H2,10,13)(H2,12,15)
    • InChI Key: IOJQPUASNHYJKU-UHFFFAOYSA-N
    • SMILES: O=C(C1CCN1C1C(=C(C=CN=1)N)N)N

Computed Properties

  • Exact Mass: 207.11201006g/mol
  • Monoisotopic Mass: 207.11201006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 111Ų

1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1281245-1.0g
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide
2171657-23-9
1g
$0.0 2023-06-07
Enamine
EN300-1281245-50mg
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide
2171657-23-9
50mg
$948.0 2023-10-01
Enamine
EN300-1281245-100mg
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide
2171657-23-9
100mg
$993.0 2023-10-01
Enamine
EN300-1281245-250mg
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide
2171657-23-9
250mg
$1038.0 2023-10-01
Enamine
EN300-1281245-500mg
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide
2171657-23-9
500mg
$1084.0 2023-10-01
Enamine
EN300-1281245-1000mg
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide
2171657-23-9
1000mg
$1129.0 2023-10-01
Enamine
EN300-1281245-2500mg
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide
2171657-23-9
2500mg
$2211.0 2023-10-01
Enamine
EN300-1281245-5000mg
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide
2171657-23-9
5000mg
$3273.0 2023-10-01
Enamine
EN300-1281245-10000mg
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide
2171657-23-9
10000mg
$4852.0 2023-10-01

Additional information on 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide

Introduction to 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide (CAS No. 2171657-23-9)

1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide (CAS No. 2171657-23-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this introduction is to provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements related to 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide.

The chemical structure of 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide is composed of a pyridine ring substituted with two amino groups at the 3 and 4 positions, linked to an azetidine ring through a carboxamide group. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule. The azetidine ring, a four-membered cyclic amine, is known for its conformational rigidity and ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins.

In terms of chemical synthesis, 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide can be prepared through a multi-step process involving the coupling of 3,4-diaminopyridine with an appropriate azetidine derivative. Recent studies have focused on optimizing the synthetic route to improve yield and purity, making the compound more accessible for further research and development.

The biological activity of 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide has been extensively investigated in various in vitro and in vivo models. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are crucial targets in cancer therapy. The mechanism of action involves the selective binding to the active site of these enzymes, thereby disrupting their catalytic function.

Beyond its enzymatic inhibition properties, 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide has also demonstrated anti-inflammatory effects. In preclinical studies, it has been found to reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both cell cultures and animal models. This dual functionality as an enzyme inhibitor and anti-inflammatory agent makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

To further explore its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings are encouraging and warrant further investigation in larger patient populations.

In addition to its therapeutic applications, 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide has also been studied for its potential use as a research tool. Its ability to selectively modulate specific biological pathways makes it valuable for understanding disease mechanisms and identifying new drug targets. Researchers are using this compound to probe the role of specific enzymes in various cellular processes, providing insights that could lead to the development of novel therapeutic strategies.

The future prospects for 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and formulation strategies. Additionally, efforts are being made to identify biomarkers that can predict patient response to this compound, which could facilitate personalized medicine approaches.

In conclusion, 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide (CAS No. 2171657-23-9) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an exciting area of focus for scientists and clinicians alike. As more data becomes available from ongoing studies and clinical trials, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.